Cas no 1443326-09-7 (Benzaldehyde, 2-[(cyclohexylmethoxy)methyl]-)

• Product Name: Benzaldehyde, 2-[(cyclohexylmethoxy)methyl]-
• CAS No: 1443326-09-7
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• MDL: MFCD19442948
• CID: 5100850
• Update Time: 2026-03-03

Benzaldehyde, 2-[(cyclohexylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-[(cyclohexylmethoxy)methyl]-

• MDL： MFCD19442948
• Inchi： 1S/C15H20O2/c16-10-14-8-4-5-9-15(14)12-17-11-13-6-2-1-3-7-13/h4-5,8-10,13H,1-3,6-7,11-12H2
• InChI Key： UOTNRKWZMLXDDS-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC=C1COCC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on Benzaldehyde, 2-[(cyclohexylmethoxy)methyl]-

Benzaldehyde, 2-[(cyclohexylmethoxy)methyl]- and Its Significance in Modern Chemical Research

Benzaldehyde, 2-[(cyclohexylmethoxy)methyl]-, identified by its CAS number 1443326-09-7, is a compound of growing interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in the synthesis of novel pharmaceuticals and agrochemicals. The presence of both a benzaldehyde moiety and a cyclohexylmethoxy group imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways.

The benzaldehyde component of this compound is well-known for its role as a building block in the synthesis of more complex molecules. Benzaldehyde derivatives are frequently employed in the production of fragrances, dyes, and pharmaceuticals. The addition of the cyclohexylmethoxy group to the benzaldehyde core introduces steric hindrance and electronic effects that can influence the reactivity and selectivity of subsequent chemical transformations. This makes Benzaldehyde, 2-[(cyclohexylmethoxy)methyl]- a versatile precursor for designing molecules with tailored properties.

In recent years, there has been significant research focused on the development of new methodologies for the functionalization of aromatic compounds. The compound Benzaldehyde, 2-[(cyclohexylmethoxy)methyl]- has been explored as a key intermediate in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. These reactions allow for the efficient construction of carbon-carbon bonds, enabling the creation of complex molecular architectures. The cyclohexylmethoxy substituent provides a handle for further functionalization via palladium-catalyzed reactions, such as Suzuki-Miyaura couplings and Heck reactions, which are widely used in pharmaceutical synthesis.

Moreover, the pharmaceutical industry has shown interest in this compound due to its potential as a scaffold for drug discovery. The benzaldehyde moiety can serve as a pharmacophore, interacting with biological targets to elicit a desired therapeutic effect. Recent studies have demonstrated the utility of Benzaldehyde, 2-[(cyclohexylmethoxy)methyl]- in the development of novel compounds with anti-inflammatory and antimicrobial properties. The cyclohexylmethoxy group contributes to the solubility and bioavailability of these derivatives, making them promising candidates for further investigation.

The synthesis of Benzaldehyde, 2-[(cyclohexylmethoxy)methyl]- involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. One common approach involves the reaction of benzaldehyde with cyclohexylmagnesium bromide followed by methanolysis to introduce the methoxy group. This method leverages organometallic chemistry to achieve regioselective functionalization, a crucial aspect in constructing complex molecules without unwanted side products.

In addition to its synthetic utility, Benzaldehyde, 2-[(cyclohexylmethoxy)methyl]- has been studied for its role in material science applications. The unique electronic properties of this compound make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The combination of aromatic stability and functionalizable side chains offers opportunities for designing materials with enhanced performance characteristics.

The future prospects for Benzaldehyde, 2-[(cyclohexylmethoxy)methyl]- are promising, with ongoing research aimed at expanding its applications in drug discovery and material science. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the identification of new derivatives with improved biological activity. As our understanding of molecular interactions grows, so too does the potential for this compound to contribute to innovative solutions in various scientific disciplines.

In conclusion, Benzaldehyde, 2-[(cyclohexylmethoxy)methyl]- (CAS no. 1443326-09-7) represents a significant advancement in chemical research due to its versatile structural features and broad range of applications. Its role as an intermediate in synthetic chemistry, pharmaceutical development, and material science underscores its importance as a building block for future innovations. As research continues to uncover new possibilities for this compound, its impact on science and technology is likely to grow even further.